Cas no 641144-81-2 (2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone)

2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone structure
641144-81-2 structure
Product Name:2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone
CAS No:641144-81-2
MF:C21H18N4O4
MW:390.392024517059
CID:6622052
Update Time:2024-01-15

2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone
    • Inchi： 1S/C21H18N4O4/c1-13-10-16-6-4-5-7-18(16)21(15(13)3)14(2)12-22-23-19-9-8-17(24(26)27)11-20(19)25(28)29/h4-12,23H,2H2,1,3H3
    • InChI Key： FQSLOCYRCCMUCM-UHFFFAOYSA-N
    • SMILES： C1(C(=C)C=NNC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)=C2C(C=CC=C2)=CC(C)=C1C

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 85-86 °C(Solvent: Ethanol)
  • Boiling Point: 602.3±55.0 °C(Predicted)
  • pka: 12.38±0.10(Predicted)

2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Production Method

Production Method 1

641144-66-3 641144-66-3
641144-81-2 641144-81-2
28918-41-4 28918-41-4
641144-74-3 641144-74-3
641144-80-1 641144-80-1
888-54-0 888-54-0
641144-75-4 641144-75-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  5 - 6 h, 90 - 92 °C
1.2 Solvents: Diethyl ether
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Rearrangement-Cleavage of Ammonium Salts Containing a 3-Methyl-2-naphthylmethyl Group
Oganesyan, N. R.; Grigoryan, Dzh. V.; Babayan, L. A.; Kocharyan, S. T., Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2003, 73(6), 951-956

2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Raw materials

2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Preparation Products

2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Related Literature

641144-81-2 (2,3-Dimethyl-α-methylene-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone) Related Products

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